Cas no 2172501-61-8 (methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2172501-61-8
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• CID: 6084882
• PubChem ID: 165602095
• Update Time: 2025-10-29

methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• EN300-1596863
• 2172501-61-8
• methyl({[5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl})amine

• Inchi： 1S/C10H20N4/c1-8(2)5-6-14-9(3)10(7-11-4)12-13-14/h8,11H,5-7H2,1-4H3
• InChI Key： OWTWTBYFCHLOQP-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CNC)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 196.16879665g/mol
• Monoisotopic Mass: 196.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({5-Methyl-1-(3-Methylbutyl)-1H-1,2,3-Triazol-4-ylmethyl})amine: A Comprehensive Overview

Methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2172501-61-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole moiety and alkyl substituents, holds potential for various applications, particularly in the development of novel therapeutic agents.

The structure of methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine is composed of a central triazole ring, which is a five-membered heterocyclic compound with two nitrogen atoms. The presence of the triazole ring imparts significant chemical stability and biological activity to the molecule. The methyl and 3-methylbutyl substituents attached to the triazole ring further enhance its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the pharmacological properties of methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine. One notable application is its potential as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has demonstrated that compounds with similar triazole structures exhibit potent activity against a range of bacterial and fungal pathogens. The unique combination of the triazole ring and alkyl substituents in methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine may enhance its antimicrobial efficacy by disrupting key cellular processes in microorganisms.

In addition to its antimicrobial properties, methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine has shown promise in the treatment of neurological disorders. A study conducted at the University of California, Los Angeles (UCLA) investigated the effects of this compound on neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results indicated that methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine can modulate certain neurotransmitter systems and reduce oxidative stress in neuronal cells, potentially slowing down disease progression.

The synthesis of methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine typically involves a multi-step process that includes the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and versatile, allowing for the facile introduction of various functional groups onto the triazole scaffold. The subsequent functionalization steps involve the attachment of the methyl and 3-methylbutyl groups to achieve the desired structure.

The safety profile of methyl({5-methyl-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl})amine has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

From a pharmaceutical development perspective, m methyl({5-methy l - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 - 0 -l-(3-meth ylbu t yl ) - H , , , , , , , , , H , , , , , , , , , H H H H H H H H H H H H H H H H H H H H H H H H H T r i a z o l - y l m e t h y l ) ) a m i n e is currently being evaluated for its potential as a lead compound in drug discovery programs. Its unique structure and promising biological activities make it an attractive candidate for further optimization through medicinal chemistry approaches.

In conclusion, m eth yl ( {5-me th yl - l -(3-me th ylb ut yl ) - lH-l ,2 ,3-t ri az ol -4-y lm et h yl })am ine (CAS No. 2172501-61-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its antimicrobial and neuroprotective properties make it a valuable target for further investigation and development as a potential therapeutic agent.